Cas no 164329-39-9 (Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate)

• Product Name: Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate
• CAS No: 164329-39-9
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• MDL: MFCD15528881
• CID: 98132
• PubChem ID: 46735178
• Update Time: 2025-06-14

Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate
• 1,8-DIMETHYL-4-OXO-4,5-DIHYDRO-IMIDAZO[1,2-A]QUINOXALINE-2-CARBOXYLIC ACID ETHYL ESTER
• 2-(2-ethoxyacetyl)-1,8-dimethylimidazo[1,2-a]quinoxalin-4(5H)-one
• Imidazo[1,2-a]quinoxaline-2-carboxylic acid, 4,5-dihydro-1,8-dimethyl-4-oxo-, ethyl ester
• LogP
• 4,5-Dihydro-1,8-dimethyl-4-oxoimidazo[1,2-a]quinoxalin-2-carboxylic acid ethyl ester
• 3623AH
• AX8258232
• Imidazo[1,2-a]quinoxaline-2-carboxylicacid,4,5-dihydro-1,8-dimethyl-4-oxo-,ethylester
• AKOS015909902
• FT-0738188
• CS-M2031
• 164329-39-9
• ethyl 1,8-dimethyl-4-oxo-5H-imidazo[1,2-a]quinoxaline-2-carboxylate
• Ethyl1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate
• C12516
• CS-14549
• DB-014779

• MDL： MFCD15528881
• Inchi： 1S/C15H15N3O3/c1-4-21-15(20)12-9(3)18-11-7-8(2)5-6-10(11)16-14(19)13(18)17-12/h5-7H,4H2,1-3H3,(H,16,19)
• InChI Key： BVPLEJDDLMHQKI-UHFFFAOYSA-N
• SMILES： O=C1C2=NC(C(=O)OCC)=C(C)N2C2C=C(C)C=CC=2N1

Computed Properties

• Exact Mass: 299.12700
• Monoisotopic Mass: 285.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 2.2

Experimental Properties

• Density: 1.37
• PSA: 76.46000
• LogP: 2.01180

Additional information on Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate

Recent Advances in the Study of Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate (CAS: 164329-39-9)

Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate (CAS: 164329-39-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a scaffold for developing novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and future directions in drug discovery.

The compound's unique imidazoquinoxaline core structure has been identified as a promising pharmacophore for targeting various biological pathways. Recent synthetic approaches have optimized the yield and purity of Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate, enabling more efficient exploration of its biological activities. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity, ensuring reliable results in subsequent pharmacological studies.

In vitro and in vivo studies have demonstrated that this compound exhibits notable activity against a range of biological targets. For instance, it has shown inhibitory effects on specific kinase enzymes involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory or anticancer agents. Additionally, molecular docking studies have provided insights into its binding interactions with target proteins, further elucidating its mechanism of action.

Recent research has also explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. While initial results indicate moderate stability in plasma, further modifications to the chemical structure are being investigated to enhance its drug-like properties. Collaborative efforts between academic and industrial researchers are underway to optimize the compound's efficacy and safety profiles, paving the way for preclinical development.

In conclusion, Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate represents a promising candidate for therapeutic development. Its versatile chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on refining its pharmacological properties and exploring its potential in combination therapies. The continued investigation of this compound is expected to contribute significantly to the advancement of chemical biology and medicinal chemistry.